Cas no 727994-89-0 (3-Chloro-3',4'-(ethylenedioxy)benzophenone)

3-Chloro-3',4'-(ethylenedioxy)benzophenone is a specialized benzophenone derivative featuring a chloro substituent at the 3-position and an ethylenedioxy bridge at the 3',4'-positions. This structural configuration imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly for photochemical applications and the development of advanced materials. Its chloro group enhances reactivity for further functionalization, while the ethylenedioxy moiety contributes to stability and solubility in various solvents. The compound is well-suited for use in pharmaceuticals, agrochemicals, and polymer chemistry, where precise molecular modifications are required. Its consistent purity and well-defined reactivity profile ensure reliable performance in synthetic workflows.

3-Chloro-3',4'-(ethylenedioxy)benzophenone structure

727994-89-0 structure

Product Name:3-Chloro-3',4'-(ethylenedioxy)benzophenone

CAS No:727994-89-0

MF:C₁₅H₁₁ClO₃

MW:274.699043512344

MDL:MFCD06014620

CID:1757579

PubChem ID:2988709

Update Time:2025-05-27

3-Chloro-3',4'-(ethylenedioxy)benzophenone Chemical and Physical Properties

Names and Identifiers

- 3-CHLORO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE
- (3-chlorophenyl)(2,3-dihydro-1,4-benzodioxin-6-yl)methanone
- methanone, (3-chlorophenyl)(2,3-dihydro-1,4-benzodioxin-6-yl)-
- (3-chlorophenyl)-(2,3-dihydro-1,4-benzodioxin-6-yl)methanone
- AKOS005410055
- DTXSID30388126
- SR-01000302985
- STK172545
- SR-01000302985-1
- CS-0326519
- (3-Chlorophenyl)(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methanone
- 727994-89-0
- MFCD06014620
- CEB99489
- 3-Chloro-3',4'-(ethylenedioxy)benzophenone
- MDL： MFCD06014620
- Inchi： 1S/C15H11ClO3/c16-12-3-1-2-10(8-12)15(17)11-4-5-13-14(9-11)19-7-6-18-13/h1-5,8-9H,6-7H2
- InChI Key： CZRDGRBGZYFFTF-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)C(C1C=CC2=C(C=1)OCCO2)=O

Computed Properties

Exact Mass: 274.0396719g/mol
Monoisotopic Mass: 274.0396719g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 333
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 35.5Å²

3-Chloro-3',4'-(ethylenedioxy)benzophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM524650-1g	3-Chloro-3',4'-(ethylenedioxy)benzophenone	727994-89-0	95%	1g	$***	2023-05-29
Fluorochem	202081-1g	3-Chloro-3',4'-(ethylenedioxy)benzophenone	727994-89-0	97%	1g	￡340.00	2022-03-01
Fluorochem	202081-5g	3-Chloro-3',4'-(ethylenedioxy)benzophenone	727994-89-0	97%	5g	￡1120.00	2022-03-01
TRC	C089265-250mg	3-Chloro-3',4'-(ethylenedioxy)benzophenone	727994-89-0		250mg	$ 290.00	2022-06-06
TRC	C089265-500mg	3-Chloro-3',4'-(ethylenedioxy)benzophenone	727994-89-0		500mg	$ 480.00	2022-06-06
Fluorochem	202081-2g	3-Chloro-3',4'-(ethylenedioxy)benzophenone	727994-89-0	97%	2g	￡624.00	2022-03-01
abcr	AB362211-1 g	3-Chloro-3',4'-(ethylenedioxy)benzophenone, 97%; .	727994-89-0	97%	1 g	€615.50	2023-07-19
abcr	AB362211-2 g	3-Chloro-3',4'-(ethylenedioxy)benzophenone, 97%; .	727994-89-0	97%	2 g	€1,065.20	2023-07-19
abcr	AB362211-5 g	3-Chloro-3',4'-(ethylenedioxy)benzophenone, 97%; .	727994-89-0	97%	5 g	€1,845.60	2023-07-19
abcr	AB362211-1g	3-Chloro-3',4'-(ethylenedioxy)benzophenone, 97%; .	727994-89-0	97%	1g	€614.70	2025-04-16